1-(2-(Difluoromethoxy)-4-(methylthio)phenyl)propan-2-one

• Molecular Formula: C11H12F2O2S
• Molecular Weight: 246.28 g/mol
• IUPAC Name: 1-[2-(difluoromethoxy)-4-methylsulfanylphenyl]propan-2-one
• InChI: InChI=1S/C11H12F2O2S/c1-7(14)5-8-3-4-9(16-2)6-10(8)15-11(12)13/h3-4,6,11H,5H2,1-2H3
• InChI Key: ZJUVDBYBBXGXTQ-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)CC1=C(C=C(C=C1)SC)OC(F)F

Description

1-(2-(Difluoromethoxy)-4-(methylthio)phenyl)propan-2-one is an organic compound with a complex structure that includes difluoromethoxy and methylthio functional groups attached to a phenyl ring

Preparation Methods

The synthesis of 1-(2-(Difluoromethoxy)-4-(methylthio)phenyl)propan-2-one typically involves multiple steps, starting from readily available precursors. The synthetic route may include:

Formation of the Difluoromethoxy Group: This can be achieved through the reaction of a suitable phenol derivative with difluoromethylating agents under controlled conditions.

Introduction of the Methylthio Group: This step involves the substitution of a hydrogen atom on the phenyl ring with a methylthio group, often using methylthiol or related reagents.

Formation of the Propan-2-one Moiety:

Industrial production methods may involve optimization of these steps to ensure high yield and purity of the final product.

Chemical Reactions Analysis

1-(2-(Difluoromethoxy)-4-(methylthio)phenyl)propan-2-one undergoes several types of chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to form various oxidation products.

Reduction: Reduction reactions can convert the ketone group to an alcohol.

Substitution: The difluoromethoxy and methylthio groups can participate in substitution reactions, leading to the formation of new derivatives.

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and various nucleophiles for substitution reactions.

Scientific Research Applications

1-(2-(Difluoromethoxy)-4-(methylthio)phenyl)propan-2-one has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

Biology: The compound may be studied for its potential biological activity and interactions with biological molecules.

Medicine: Research may explore its potential as a pharmaceutical intermediate or active ingredient.

Industry: It can be used in the development of new materials or as a reagent in various industrial processes.

Mechanism of Action

The mechanism of action of 1-(2-(Difluoromethoxy)-4-(methylthio)phenyl)propan-2-one involves its interaction with specific molecular targets. The difluoromethoxy and methylthio groups can influence the compound’s reactivity and binding affinity to various enzymes or receptors. The pathways involved may include inhibition or activation of specific biochemical processes, depending on the context of its use.

Comparison with Similar Compounds

1-(2-(Difluoromethoxy)-4-(methylthio)phenyl)propan-2-one can be compared with similar compounds such as:

1-(3-(Difluoromethoxy)-2-(methylthio)phenyl)propan-2-one: This compound has a similar structure but with different positions of the functional groups, leading to variations in its chemical properties and reactivity.

1-(2-(Difluoromethoxy)-4-(methylthio)phenyl)ethanone:

The uniqueness of this compound lies in its specific arrangement of functional groups, which can lead to distinct chemical behavior and applications.